5-Amino-1-(2-methoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
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Description
5-Amino-1-(2-methoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a tetrahydropyrimidine derivative characterized by a methoxyethyl substituent at the N1 position and an amino group at the C5 position. The methoxyethyl group enhances solubility and modulates electronic properties, while the amino group at C5 provides a site for hydrogen bonding or further functionalization.
Properties
Molecular Formula |
C7H11N3O3 |
|---|---|
Molecular Weight |
185.18 g/mol |
IUPAC Name |
5-amino-1-(2-methoxyethyl)pyrimidine-2,4-dione |
InChI |
InChI=1S/C7H11N3O3/c1-13-3-2-10-4-5(8)6(11)9-7(10)12/h4H,2-3,8H2,1H3,(H,9,11,12) |
InChI Key |
UZMOHTZOUMXBDK-UHFFFAOYSA-N |
Canonical SMILES |
COCCN1C=C(C(=O)NC1=O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-Amino-1-(2-methoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2-methoxyethylamine with a suitable diketone or ketoester in the presence of a base, followed by cyclization to form the tetrahydropyrimidine ring.
Industrial Production Methods
Industrial production of this compound may involve optimized versions of the laboratory synthesis methods, with a focus on scalability, cost-effectiveness, and yield. This often includes the use of continuous flow reactors and automated synthesis equipment to ensure consistent quality and high throughput.
Chemical Reactions Analysis
Types of Reactions
5-Amino-1-(2-methoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxo derivatives.
Reduction: Reduction reactions can yield dihydro or tetrahydro derivatives.
Substitution: Nucleophilic substitution reactions can introduce different functional groups at the amino or methoxyethyl positions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions under basic or acidic conditions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while substitution can introduce various functional groups, leading to a wide range of derivatives with different properties.
Scientific Research Applications
5-Amino-1-(2-methoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and as a precursor for the synthesis of pharmaceuticals.
Mechanism of Action
The mechanism of action of 5-Amino-1-(2-methoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and the structure of the derivatives formed.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table summarizes key structural and functional differences between 5-Amino-1-(2-methoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione and related compounds:
Key Comparative Insights
Substituent Effects on Solubility and Bioavailability The methoxyethyl group in the target compound likely improves solubility compared to nonpolar analogs (e.g., trifluoroethyl derivatives) while maintaining moderate lipophilicity for membrane permeability . In contrast, the trifluoroethyl group in related compounds (e.g., EN300-386:198) increases metabolic resistance but may reduce aqueous solubility due to its hydrophobic nature .
Structural Flexibility and Binding Interactions Bulky substituents, such as the phenoxyethoxymethyl group in the antitumor derivative from , enhance steric interactions with biological targets, as evidenced by its planar uracil core aligning with aromatic residues in crystal structures . The aminomethyl group in hydrochloride salts (e.g., ) introduces a charged moiety, facilitating ionic interactions in enzyme active sites .
Pharmacological Potential Derivatives with ethyl or benzyl groups at C5/C6 (e.g., ) exhibit antitumor activity, suggesting that the target compound’s C5-amino group could be modified to optimize cytotoxicity or selectivity . The 2,4-dione core shared across all analogs is critical for mimicking natural pyrimidines, enabling interactions with DNA/RNA polymerases or kinases .
Synthetic Accessibility Synthesis routes for analogs often involve nucleophilic substitution at N1 (e.g., using methoxyethyl or trifluoroethyl halides) and functionalization at C5 via aminolysis or alkylation, as described in and .
Biological Activity
5-Amino-1-(2-methoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, also known as 6-amino-1-(2-methoxyethyl)-2,4(1H,3H)-pyrimidinedione, is a compound of interest due to its potential biological activities. This article reviews its synthesis, biological properties, and relevant case studies.
- Molecular Formula : C7H11N3O3
- Molecular Weight : 185.18 g/mol
- Melting Point : 236-238 °C
- CAS Number : 56075-76-4
Biological Activity Overview
The biological activity of 5-Amino-1-(2-methoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has been investigated in various studies. Its activity can be summarized as follows:
Antimicrobial Activity
Research indicates that pyrimidine derivatives exhibit significant antimicrobial properties. For example:
- Study Findings : In vitro tests demonstrated that certain pyrimidine derivatives inhibited the growth of various bacterial strains and fungi. The mechanism often involves interference with nucleic acid synthesis or enzyme inhibition .
Anticancer Activity
Several studies have explored the anticancer potential of pyrimidine derivatives:
- Case Study : A study on chloroethyl pyrimidine nucleosides showed that they significantly inhibited cell proliferation in A431 vulvar epidermal carcinoma cell lines . While specific data on 5-Amino-1-(2-methoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is limited, similar compounds suggest a potential for anticancer activity.
Anti-inflammatory Properties
Pyrimidine compounds have also been noted for their anti-inflammatory effects:
- Research Insight : New fused pyrimidines have demonstrated in vivo anti-inflammatory activity in animal models. This suggests that 5-Amino-1-(2-methoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione may possess similar properties .
The precise mechanism by which 5-Amino-1-(2-methoxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione exerts its biological effects is still under investigation. However, it is hypothesized that:
- Nucleotide Synthesis Inhibition : Similar compounds have been shown to inhibit enzymes involved in nucleotide synthesis pathways .
Comparative Analysis of Related Compounds
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
